Cas no 89940-85-2 (3-(aminomethyl)-1-methylpiperidin-2-one)

3-(Aminomethyl)-1-methylpiperidin-2-one is a heterocyclic compound featuring both an amide and an aminomethyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its piperidin-2-one core provides a rigid scaffold, while the aminomethyl substituent offers a reactive site for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including CNS-targeting agents, due to its structural similarity to pharmacologically relevant motifs. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in multistep synthetic routes. The product is typically supplied with high purity, ensuring reliable performance in research and industrial applications.
3-(aminomethyl)-1-methylpiperidin-2-one structure
89940-85-2 structure
Product Name:3-(aminomethyl)-1-methylpiperidin-2-one
CAS No:89940-85-2
MF:C7H15ClN2O
MW:178.659800767899
MDL:MFCD18917017
CID:2811837
PubChem ID:55291146
Update Time:2025-05-27

3-(aminomethyl)-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(aminomethyl)-1-methylpiperidin-2-one
    • 89940-85-2
    • MFCD26959485
    • 3-(Aminomethyl)-1-methyl-2-piperidinone HCl
    • 3-(AMINOMETHYL)-1-METHYLPIPERIDIN-2-ONE HCL
    • 3-(Aminomethyl)-1-methylpiperidin-2-onehydrochloride
    • 1993105-70-6
    • CS-0183710
    • 3-(Aminomethyl)-1-methyl-2-piperidinone hydrochloride
    • 3-(Aminomethyl)-1-methylpiperidin-2-one hydrochloride
    • AS-42590
    • EN300-7404223
    • AKOS027339387
    • TED10570
    • 3-(aminomethyl)-1-methylpiperidin-2-one;hydrochloride
    • MDL: MFCD18917017
    • Inchi: 1S/C7H14N2O.ClH/c1-9-4-2-3-6(5-8)7(9)10;/h6H,2-5,8H2,1H3;1H
    • InChI Key: AONVNHVSHAXGMD-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(CN)CCCN1C

Computed Properties

  • Exact Mass: 178.0872908Da
  • Monoisotopic Mass: 178.0872908Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3Ų

3-(aminomethyl)-1-methylpiperidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A578608-10mg
3-(Aminomethyl)-1-methylpiperidin-2-one Hydrochloride
89940-85-2
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$ 50.00 2022-06-08
TRC
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3-(Aminomethyl)-1-methylpiperidin-2-one Hydrochloride
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$ 160.00 2022-06-08
TRC
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$ 250.00 2022-06-08
Chemenu
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89940-85-2 98%
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$770 2022-08-31
eNovation Chemicals LLC
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Enamine
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Enamine
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